N-[4-(benzyloxy)phenyl]-2-chlorobenzamide

• IUPAC Name: 2-chloro-N-(4-phenylmethoxyphenyl)benzamide
• InChI: InChI=1S/C20H16ClNO2/c21-19-9-5-4-8-18(19)20(23)22-16-10-12-17(13-11-16)24-14-15-6-2-1-3-7-15/h1-13H,14H2,(H,22,23)
• InChI Key: RZNRWVNXRAKTFL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C20H16ClNO2
• Molecular Weight: 337.8 g/mol

Description

N-[4-(benzyloxy)phenyl]-2-chlorobenzamide is an organic compound with the molecular formula C15H14ClNO2 It is characterized by the presence of a benzyloxy group attached to a phenyl ring, which is further connected to a chlorobenzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(benzyloxy)phenyl]-2-chlorobenzamide typically involves the reaction of 4-benzyloxyaniline with 2-chlorobenzoyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction conditions generally include:

Solvent: Dichloromethane or another suitable organic solvent.

Temperature: Room temperature to slightly elevated temperatures.

Reaction Time: Several hours to ensure complete reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

N-[4-(benzyloxy)